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Compound Focus: Pfi-1

CAS No.: 1403764-72-6

Cat. No.: S548710

Get Quote

The table below summarizes the key stability data and storage conditions for PFI-1 from supplier

documentation and research literature.

Aspect Specification / Condition

Recommended Storage
(Powder)

-20°C [1]

Recommended Storage (in
solvent)

-80°C [1]

Container Keep container tightly sealed [1]

Environment Store in a cool, well-ventilated area. Keep away from direct sunlight

and sources of ignition [1]

Appearance Solid [1]

Solubility (DMSO) 69 mg/mL (198.62 mM) [2] [3]

Incompatible Materials Strong acids, strong alkalis, strong oxidizing agents, and strong

reducing agents [1]

Stability Under Storage Stable under recommended storage conditions [1]
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Aspect Specification / Condition

Shipping Condition Can be shipped at room temperature (based on supplier stability
testing) [3]

Handling and Safety Considerations

Personal Protective Equipment (PPE): It is advised to use safety goggles, protective gloves, and
impervious clothing. A suitable respirator is recommended, and handling should occur in areas with

appropriate exhaust ventilation [1].
Hazards: PFI-1 is classified as harmful if swallowed (H302) and very toxic to aquatic life with long-

lasting effects (H410) [1].
Moisture Sensitivity: For the powder dissolved in DMSO, note that moisture-absorbing DMSO can

reduce the solubility of PFI-1. It is recommended to use fresh DMSO for dissolution [2].

In Vivo Formulation Guidelines

For animal studies, the following formulations have been validated and can provide a starting point [2] [3]:

Formulation Type Composition
Final
Concentration

Preparation Method (for 1 mL total
volume)

Homogeneous
Suspension

CMC-Na
solution

≥ 5 mg/mL Add 5 mg of PFI-1 to 1 mL of CMC-Na
solution and mix evenly [2] [3].

| Clear Solution | 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O | 1.75 mg/mL (5.04 mM) | 1. Add

50 µL of 35 mg/mL clear DMSO stock to 400 µL PEG300 and mix. 2. Add 50 µL Tween-80 and mix. 3. Add

500 µL ddH₂O [2] [3]. | | Clear Solution | 5% DMSO, 95% Corn Oil | 1.75 mg/mL (5.04 mM) | Add 50 µL

of 35 mg/mL clear DMSO stock to 950 µL corn oil and mix evenly [2] [3]. |

> Note: The supplier indicates that these in vivo formulations should be used immediately for optimal results

[2] [3].
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Troubleshooting Common Issues

Here are solutions to potential problems you might encounter in the lab:

Problem 1: Precipitation in Stock Solution

Cause: The stock solution is old and the DMSO has absorbed moisture from the air, reducing

its ability to keep PFI-1 in solution [2].
Solution: Use fresh, dry DMSO to prepare a new stock solution. Aliquot the stock to minimize

freeze-thaw cycles and exposure to air.

Problem 2: Loss of Activity In Vivo

Cause: The formulated suspension or solution may have degraded or the preparation method

may be suboptimal.
Solution: Ensure the formulation is prepared according to the recommended protocols and

used immediately. For suspensions, verify that it is homogeneous before administration [2] [3].

Problem 3: Unexpected Experimental Results

Cause: The product may have degraded due to improper storage.

Solution: Confirm that the powder has been stored consistently at -20°C and any stock
solutions at -80°C. Avoid repeated warming to room temperature [1].

Experimental Workflow for Using PFI-1

The following diagram outlines the key steps for handling PFI-1 to ensure its stability from storage to

experimental use:
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Start: Retrieve PFI-1

Storage Condition Check

Select Solvent

Powder at -20°C
Solution at -80°C

Prepare Working Solution/Formulation

In Vitro: Fresh DMSO
In Vivo: See Protocols

Use Immediately

Especially for in vivo

Proper Disposal

Avoid release to environment

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC5025.html
https://www.selleckchem.com/products/pfl-1.html
https://www.selleckchem.com/datasheet/pfl-1-S121650-DataSheet.html
https://www.smolecule.com/products/b548710#pfi-1-stability-storage-conditions
https://www.smolecule.com/products/b548710#pfi-1-stability-storage-conditions
https://www.smolecule.com/products/b548710#pfi-1-stability-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548710?utm_src=pdf-bulk
https://www.smolecule.com/products/s548710?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

